Cas no 65218-74-8 (SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE)

• Product Name: SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE
• CAS No: 65218-74-8
• MF: C₁₇H₁₂NNaO₂
• MW: 285.272455215454
• CID: 3532344
• PubChem ID: 23704906
• Update Time: 2025-05-20

SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE Chemical and Physical Properties

Names and Identifiers

• SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE
• Sodium 1-oxido-4,6-diphenyl-2-pyridone
• MLS001241026
• HMS2218C15
• HMS3346E12
• REGID_for_CID_23704906
• Sodium 2-oxo-4,6-diphenyl-1,2-dihydropyridin-1-olate
• 65218-74-8
• SMR000841234
• CHEMBL1554214

• Inchi： 1S/C17H12NO2.Na/c19-17-12-15(13-7-3-1-4-8-13)11-16(18(17)20)14-9-5-2-6-10-14;/h1-12H;/q-1;+1
• InChI Key： TUDVVGUIPOXHGU-UHFFFAOYSA-N
• SMILES： [Na+].[O-]N1C(C=C(C2C=CC=CC=2)C=C1C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 285.07657291Da
• Monoisotopic Mass: 285.07657291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 432
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE

SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE: A Comprehensive Overview

SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE (CAS No: 65218-74-8) is a highly specialized chemical compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound is notable for its unique structure and versatile applications, making it a subject of extensive research and development.

The molecular structure of SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE consists of a pyridone ring system with two phenyl groups attached at the 4 and 6 positions. The presence of the oxido group at position 1 imparts distinct electronic properties to the molecule, enhancing its reactivity and stability. This structure has been extensively studied for its potential in various chemical reactions and its ability to act as a precursor in the synthesis of more complex molecules.

Recent advancements in synthetic chemistry have led to innovative methods for the production of SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE. Researchers have explored green chemistry approaches to optimize the synthesis process, reducing environmental impact while maintaining high yields. These methods often involve catalytic systems that enhance reaction efficiency and selectivity.

In terms of applications, SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE has found significant use in the pharmaceutical industry as a building block for drug development. Its ability to form stable complexes with metal ions makes it a valuable component in the design of new drug delivery systems. Additionally, this compound has been investigated for its potential as an anti-inflammatory agent and antioxidant due to its unique electronic properties.

The material science community has also taken interest in SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE for its role in the synthesis of advanced materials such as polymers and coordination polymers. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has opened new avenues for creating materials with tailored properties for applications in gas storage, catalysis, and sensing technologies.

Recent studies have focused on the biological activity of SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE, particularly its effects on cellular processes and enzyme activity. Researchers have reported promising results in preclinical models, suggesting potential therapeutic applications in treating chronic diseases such as cancer and neurodegenerative disorders.

In conclusion, SODIUM 4,6-DIPHENYL-1-OXIDO-2-PYRIDONE (CAS No: 65218-74-8) stands out as a versatile and valuable compound with a wide range of applications across multiple disciplines. Its unique chemical properties continue to drive innovative research, ensuring its relevance in both academic and industrial settings for years to come.